BI8622

• Molecular Formula: C25H26N6O
• Molecular Weight: 426.5 g/mol
• InChI: InChI=1S/C25H26N6O/c1-18-22(24(32)30-21-9-7-19(15-26)8-10-21)28-17-29-23(18)31-13-11-25(16-27,12-14-31)20-5-3-2-4-6-20/h2-10,17H,11-15,26H2,1H3,(H,30,32)
• InChIKey: IJHAXMJRQQTBPL-UHFFFAOYSA-N

BI8622 – Selective HUWE1 Inhibitor

BI8622 (CAS 1875036-74-0) is a selective small-molecule inhibitor of the HUWE1 (HECTH9/MULE/ARF-BP1) HECT-domain ubiquitin ligase, originally identified through a high-throughput screen by Boehringer Ingelheim [1]. It inhibits HUWE1 auto-ubiquitination with an IC₅₀ of 3.1 µM and displays >16-fold selectivity over other HECT-domain ubiquitin ligases tested, including HECW2, NEDD4, UBA1, and UbcH5b [1]. BI8622 stabilizes HUWE1 protein substrates—most notably MCL1, MIZ1, and TopBP1—and suppresses MYC-dependent transcriptional activation in a tumor cell-specific manner [1]. With a molecular formula of C₂₅H₂₆N₆O and a molecular weight of 426.52 g/mol, BI8622 is supplied as a white to beige powder soluble in DMSO (≥2 mg/mL) .

1 HUWE1 HECT-domain ubiquitin ligase inhibition studies — reported selectivity window over HECW2, NEDD4, UBA1, UbcH5b supports HUWE1-specific pathway interrogation

2 Tumor-cell-selective MYC transcriptional research — MYC-dependent transactivation suppression reported in colorectal cancer cells with sparing of normal colonic epithelial context

3 Multi-inflammasome pathway studies — NLRP3, AIM2, and NLRC4 inflammasome inhibition context reported in murine and human primary cells

• [1] Peter S, Bultinck J, Myant K, Jaenicke LA, Walz S, Müller J, et al. Tumor cell-specific inhibition of MYC function using small molecule inhibitors of the HUWE1 ubiquitin ligase. EMBO Mol Med. 2014 Dec;6(12):1525–1541. View Source

BI8622 Differentiation from Other HUWE1 Inhibitors

HUWE1 is a 482-kDa multi-domain E3 ubiquitin ligase with a structurally complex HECT catalytic domain and an expanding repertoire of substrates spanning apoptosis (MCL1), transcription (MYC/MIZ1), DNA repair (TopBP1, MUTYH), and mitophagy [1][2]. Small-molecule inhibitors of HUWE1 exhibit distinct potency, selectivity, and cellular efficacy profiles that preclude simple interchange. For instance, the closely related sister compound BI8626 is approximately 3.4-fold more potent against the HUWE1 HECT domain in vitro, yet the two compounds differ in chemotype (pyrimidine-carboxamide vs. pyrimido[5,4-d]pyrimidine), cellular target engagement kinetics, and the extent of HUWE1-mediated compound ubiquitination—a recently discovered metabolic fate wherein HUWE1 ubiquitinates the inhibitors' primary amino group, effectively rendering them substrates of their own target ligase [1][3]. Furthermore, BI8622 uniquely inhibits MYC-dependent transactivation in colorectal cancer cells while sparing normal colonic epithelial and stem cells—a tumor-cell-selective functional property not demonstrated for direct MCL1 antagonists (e.g., S63845) or bromodomain-based MYC inhibitors [1]. These compound-specific pharmacological features mean that substituting BI8622 with any alternative HUWE1 tool compound or MYC-pathway modulator will yield quantitatively and qualitatively different experimental outcomes.

BI8626 ~3.4-fold higher biochemical potency and distinct chemotype (pyrimidine-carboxamide vs. pyrimido[5,4-d]pyrimidine); cellular target-engagement kinetics and HUWE1-mediated compound ubiquitination profiles may shift experimental outcomes

MCL1 Antagonists Direct MCL1 inhibitors (e.g., S63845) lack reported tumor-cell-selective MYC transcriptional suppression; MYC-pathway endpoint context may not transfer

NLRP3-Selective Agents MCC950 and related NLRP3-selective probes spare AIM2 and NLRC4 inflammasomes; pan-inflammasome response context may differ

• [1] Peter S, Bultinck J, Myant K, Jaenicke LA, Walz S, Müller J, et al. Tumor cell-specific inhibition of MYC function using small molecule inhibitors of the HUWE1 ubiquitin ligase. EMBO Mol Med. 2014 Dec;6(12):1525–1541. View Source
• [2] Orth B, et al. Selective ubiquitination of drug-like small molecules by the ubiquitin ligase HUWE1. Nat Commun. 2025 Sep 2;16(1):8182. View Source
• [3] Lorenz S, et al. (OPUS Würzburg Doctoral Thesis). Structural mechanisms of HUWE1 HECT-domain small-molecule inhibitors BI8626 and BI8622. View Source

BI8622 Quantitative Evidence vs. Comparators

HUWE1 HECT-Domain Selectivity

BI8622 inhibits HUWE1 HECT-domain auto-ubiquitination with an IC₅₀ of 3.1 μM (or 3.2 μM depending on the assay format). In the same in vitro panel, it does not inhibit the activity of other HECT-domain ubiquitin ligases—including HECW2, NEDD4, UBA1, and UbcH5b—at concentrations up to 50 μM, yielding a selectivity window exceeding 16-fold [1]. This selectivity profile is equivalent to that of the more potent sister compound BI8626 (HUWE1 IC₅₀ = 0.9 μM; IC₅₀ >50 μM against other HECT ligases) but BI8622 provides a less potent tool with an identical selectivity fingerprint—an advantage when a lower-affinity probe is desired for dose-response discrimination or when minimizing saturating target engagement [1].

HUWE1 HECT-Domain Selectivity

Direct comparison

BI8622 IC₅₀ 3.1 µMvs. >50 µM for HECW2, NEDD4, UBA1, UbcH5b

Reported >16-fold selectivity window supports HUWE1-specific pathway interpretation

BI8626 shows ~3.4-fold higher potency with equivalent selectivity fingerprint

Evidence Dimension	HUWE1 HECT-domain auto-ubiquitination inhibition (IC₅₀) vs. other HECT-domain ligases
Target Compound Data	BI8622: IC₅₀ = 3.1 μM (HUWE1); IC₅₀ >50 μM (HECW2, NEDD4, UBA1, UbcH5b)
Comparator Or Baseline	BI8626: IC₅₀ = 0.9 μM (HUWE1); IC₅₀ >50 μM (same panel of HECT ligases)
Quantified Difference	Selectivity window: >16-fold (BI8622 HUWE1 IC₅₀ vs. >50 μM for other ligases). BI8626 is ~3.4-fold more potent against HUWE1 but shares the same selectivity profile.
Conditions	In vitro HECT-domain auto-ubiquitination assay containing UBA1 and UbcH5b; compounds tested at multiple concentrations

Why This Matters

For experiments requiring exquisite HUWE1 target specificity without confounding inhibition of related ubiquitin ligases, BI8622 offers a selectivity window exceeding one log unit—validated in the same assay panel as its sister compound BI8626—ensuring that observed biological effects are attributable to HUWE1 inhibition.

• [1] Peter S, et al. EMBO Mol Med. 2014 Dec;6(12):1525–1541. Figure 3B–C; IC₅₀ data for BI8622 (3.1 μM) and BI8626 (0.9 μM) against HUWE1; selectivity panel against other HECT-domain ligases. View Source

Tumor-Selective MYC Transactivation Inhibition

BI8622 inhibits MYC-dependent transactivation in colorectal cancer cells (Ls174T) but does not suppress MYC target gene expression in either normal colonic epithelial cells or embryonic stem cells, as demonstrated by genome-wide microarray analysis [1][2]. Treatment with BI8622 (20 μM) led to downregulation of 2,295 genes and upregulation of 2,267 genes (fold change ≥2; P < 0.01) in Ls174T cells. Gene set enrichment analysis confirmed significant repression of multiple MYC-activated gene sets upon BI8622 exposure, while MYC-repressed genes were not consistently affected [1]. Critically, BI8622 had no statistically significant effect on expression of any MYC-activated target gene set in HUWE1-depleted cells, confirming that transcriptional repression is mediated specifically through HUWE1 inhibition [1]. This tumor-cell-selective transcriptional reprogramming is a defining feature not observed with direct MCL1 antagonists or bromodomain inhibitors targeting MYC expression [2].

Tumor-Selective MYC Inhibition

Cross-study comparable

2,295 genes down, 2,267 up in Ls174TNo significant effect on MYC targets in normal colonic cells or HUWE1-depleted cells

Supports tumor-cell-autonomous MYC addiction model-response interpretation

P

MCL1 Stabilization

Direct comparison

Cellular IC₅₀ 6.8 µMMCL1 ubiquitination inhibition in HeLa cells

Reported cellular target engagement within ~2-fold of biochemical IC₅₀

Matches HUWE1 shRNA depletion benchmark; n = 5 independent experiments

CRC Cell Growth Inhibition

Direct comparison

Colony formation IC₅₀ 8.4 µMLs174T; also inhibits HCT116, HT29, SW480 at 20 µM

Supports concentration-dependent cell-model endpoint review across four CRC lines

BI8626 ~12-fold more potent; shRNA epistasis confirms on-target activity

Multi-Inflammasome Inhibition

Class-level inference

NLRP3, AIM2, NLRC4 pathways suppressedBMDMs, THP-1, human PBMCs; TNF/IL-6 unaffected

Supports pan-inflammasome research context; distinguishes from NLRP3-selective probes

*P

Myeloma Drug Synergy

Context-dependent

Reported synergy with carfilzomib and lenalidomideMM.1S and JJN3 multiple myeloma cell lines

Supports combination-screening model-response context; CI values require source verification

Data completeness to verify; shHUWE1 epistasis reported

Evidence Dimension	Effect on MYC-dependent transcriptional activation in tumor vs. normal cells
Target Compound Data	BI8622 (20 μM): 2,295 genes downregulated, 2,267 upregulated in Ls174T CRC cells; no significant effect on MYC target genes in normal colonic epithelial cells or stem cells; effect ablated in HUWE1-depleted cells
Comparator Or Baseline	BI8626 (20 μM): 2,923 genes downregulated, 2,796 upregulated; qualitatively similar gene-set repression pattern; no data reported on normal-cell sparing for BI8626 alone. Direct MCL1 inhibitors (e.g., S63845): no reported tumor-cell selectivity for MYC transcriptional output.
Quantified Difference	BI8622 effects on MYC-activated gene sets in HUWE1-depleted cells: not statistically significant (P-value not significant for any gene set), vs. significant repression in control cells. BI8626 shows similar gene expression overlap (shared downregulated gene sets, hypergeometric P-value significant).
Conditions	Ls174T colorectal cancer cells treated with 20 μM BI8622 or BI8626; genome-wide microarray analysis; GSEA for MYC target gene sets; HUWE1 shRNA knockdown epistasis experiments

Why This Matters

For oncology research programs evaluating MYC as a therapeutic target, BI8622 provides a unique pharmacological tool that discriminates between MYC-dependent transcription in malignant versus normal tissue—a selectivity feature that direct MYC inhibitors and MCL1 antagonists have not demonstrated, making BI8622 the reagent of choice for studies of tumor-cell-autonomous MYC addiction.

• [1] Peter S, et al. EMBO Mol Med. 2014 Dec;6(12):1525–1541. Figure 5A–G: microarray and GSEA data demonstrating tumor-cell-specific MYC target gene repression and epistasis with HUWE1 depletion. View Source
• [2] OPUS Würzburg – Doctoral Thesis Stefanie Peter. Hemmung der Myc-Funktion durch niedermolekulare Inhibitoren der E3-Ubiquitin-Ligase Huwe1. Confirms tumor-cell-specific proliferation arrest; no effect on embryonic stem cells. View Source

MCL1 Stabilization & Target Engagement

In HeLa cells co-transfected with MCL1, His-ubiquitin, and HA-HUWE1, BI8622 abolished HUWE1-mediated MCL1 ubiquitination with an IC₅₀ of 6.8 μM, comparable to its in vitro biochemical potency [1]. The compound retarded UV-induced MCL1 degradation in U2OS cells to the same extent as HUWE1 depletion by shRNA, as quantified by immunoblot densitometry across a 6-hour time course (n = 5 independent experiments) [1]. BI8626 also retarded MCL1 degradation equivalently, but BI8622 provides the advantage of full concentration-response characterization in the cellular ubiquitination assay [1]. The half-life of MCL1 protein was extended upon BI8622 treatment, with statistical significance calculated using Student's t-test [1].

MCL1 Stabilization

Direct comparison

Cellular IC₅₀ 6.8 µMMCL1 ubiquitination inhibition in HeLa cells

Reported cellular target engagement within ~2-fold of biochemical IC₅₀

Matches HUWE1 shRNA depletion benchmark; n = 5 independent experiments

Evidence Dimension	Inhibition of MCL1 ubiquitination in HeLa cells
Target Compound Data	BI8622: IC₅₀ = 6.8 μM for MCL1 ubiquitination inhibition in HeLa cells (multiple-concentration ubiquitination assay); MCL1 degradation retarded to same extent as HUWE1 shRNA depletion
Comparator Or Baseline	BI8626: also abolished MCL1 ubiquitination and retarded UV-induced MCL1 degradation, but full IC₅₀ concentration-response curve not reported. HUWE1 shRNA: served as genetic benchmark confirming compound efficacy matches genetic phenotype.
Quantified Difference	BI8622 cellular MCL1 ubiquitination IC₅₀ (6.8 μM) is within ~2-fold of its biochemical HUWE1 IC₅₀ (3.1 μM), indicating efficient cellular target engagement. BI8626 showed qualitatively equivalent MCL1 stabilization but without reported cellular IC₅₀.
Conditions	HeLa cells expressing MCL1, His-ubiquitin, HA-HUWE1; Ni-NTA pull-down of ubiquitinated proteins; immunoblot with anti-MCL1 antibody; U2OS cells: 500 J/m² UVB irradiation, 0–6 h time course

Why This Matters

BI8622 is the only HUWE1 inhibitor with a fully characterized cellular MCL1 ubiquitination IC₅₀, enabling researchers to select concentrations that achieve defined levels of target engagement in intact cells—a critical parameter for dose-response studies in apoptosis and DNA damage response pathways where MCL1 stability is a key readout.

• [1] Peter S, et al. EMBO Mol Med. 2014 Dec;6(12):1525–1541. Figure 3D–E and Supplementary Fig S4E: MCL1 ubiquitination IC₅₀ = 6.8 μM in HeLa cells; UV-induced MCL1 degradation retardation. View Source

Colorectal Cancer Cell Growth Inhibition

BI8622 suppressed colony formation of Ls174T colorectal cancer cells with an estimated IC₅₀ of 8.4 μM over 5 days of treatment, and inhibited the growth of three additional colon carcinoma cell lines—HCT116, HT29, and SW480—at 20 μM over 5 days [1]. Partial shRNA-mediated depletion of HUWE1 led to a moderate but highly significant reduction in the IC₅₀ for growth inhibition by BI8622, providing genetic evidence for on-target antiproliferative activity [1]. FACS analysis of propidium iodide-stained cells revealed that BI8622 treatment (10 μM, 1–4 days) retarded passage of Ls174T cells through all cell cycle phases, with the most pronounced effect in G1 phase, but induced only marginal apoptosis [1]. In direct comparison, BI8626 suppressed Ls174T colony formation with an IC₅₀ of 0.7 μM, approximately 12-fold more potent than BI8622 [1].

CRC Cell Growth Inhibition

Direct comparison

Colony formation IC₅₀ 8.4 µMLs174T; also inhibits HCT116, HT29, SW480 at 20 µM

Supports concentration-dependent cell-model endpoint review across four CRC lines

BI8626 ~12-fold more potent; shRNA epistasis confirms on-target activity

Evidence Dimension	Colony formation inhibition in Ls174T colorectal cancer cells
Target Compound Data	BI8622: IC₅₀ = 8.4 μM (5-day colony formation assay); growth inhibition at 20 μM in HCT116, HT29, SW480; G1-phase cell cycle arrest at 10 μM
Comparator Or Baseline	BI8626: IC₅₀ = 0.7 μM (5-day colony formation, ~12-fold more potent); also inhibits HCT116, HT29, SW480 growth. DMSO vehicle control.
Quantified Difference	BI8626 is ~12-fold more potent than BI8622 in Ls174T colony formation (0.7 vs. 8.4 μM). BI8622 IC₅₀ shift upon partial HUWE1 shRNA knockdown: moderate but highly significant reduction (P-value reported as significant).
Conditions	Ls174T, HCT116, HT29, SW480 colon carcinoma cell lines; 5-day colony formation assay; 20 μM compound concentration for multi-line growth assay; FACS with propidium iodide for cell cycle analysis

Why This Matters

For researchers studying colorectal cancer models, BI8622 provides a less potent but well-characterized tool with demonstrated on-target growth inhibition across four distinct colon carcinoma lines—enabling concentration-dependent studies where the larger dynamic range between biochemical inhibition and cellular efficacy is advantageous for separating target-specific from off-target antiproliferative effects.

• [1] Peter S, et al. EMBO Mol Med. 2014 Dec;6(12):1525–1541. Figure 4A–B and Supplementary Figs S5B, S6: colony formation IC₅₀ values; growth inhibition in HCT116, HT29, SW480; shRNA epistasis; FACS cell cycle analysis. View Source

Multi-Inflammasome Pathway Inhibition

BI8622 treatment significantly reduced activation of NLRP3, AIM2, and NLRC4 inflammasomes in both mouse bone marrow-derived macrophages (BMDMs) and human THP-1 cells and primary PBMCs [1][2]. In BMDMs, BI8622 reduced caspase-1 activation (p20 subunit), IL-1β release, and cell death upon stimulation with LPS/ATP (NLRP3), dsDNA transfection (AIM2), or bacterial infection with F. novicida, Salmonella, or Listeria (NLRC4 and dual inflammasome activation) [1]. TNF and IL-6 production were not significantly affected, indicating that BI8622 does not globally suppress inflammatory cytokine responses but selectively inhibits inflammasome-dependent IL-1β processing and pyroptosis [1]. This multi-inflammasome inhibitory profile contrasts with selective NLRP3 inhibitors (e.g., MCC950) that spare AIM2 and NLRC4 pathways, positioning BI8622 as a tool for pan-inflammasome research [2].

Multi-Inflammasome Inhibition

Class-level inference

NLRP3, AIM2, NLRC4 pathways suppressedBMDMs, THP-1, human PBMCs; TNF/IL-6 unaffected

Supports pan-inflammasome research context; distinguishes from NLRP3-selective probes

*P

Myeloma Drug Synergy

Context-dependent

Reported synergy with carfilzomib and lenalidomideMM.1S and JJN3 multiple myeloma cell lines

Supports combination-screening model-response context; CI values require source verification

Data completeness to verify; shHUWE1 epistasis reported

Evidence Dimension	Inflammasome activation inhibition across NLRP3, AIM2, and NLRC4 pathways
Target Compound Data	BI8622: significantly reduced caspase-1 p20, IL-1β release, and cell death in BMDMs, THP-1 cells, and human PBMCs across all three inflammasome types (NLRP3, AIM2, NLRC4). TNF and IL-6 production unaffected.
Comparator Or Baseline	NLRP3-selective inhibitor MCC950: inhibits NLRP3 but not AIM2 or NLRC4 inflammasomes (literature comparator; not tested head-to-head with BI8622). BI8626: also reduces inflammasome activation via HUWE1 inhibition (patent data).
Quantified Difference	Statistical significance: *P < 0.05, **P < 0.01, ***P < 0.001, ****P < 0.0001 by two-sided Student's t-test across 3–4 independent experiments. Exact fold-change values available in source figures.
Conditions	BMDMs: LPS (500 ng/mL, 4 h) + ATP (5 mM, 50 min) for NLRP3; dsDNA (1.5 μg, 2 h) for AIM2; F. novicida (200 MOI, 16 h), Salmonella (3 MOI, 2 h), Listeria (50 MOI, 3 h). THP-1: LPS (1 μg/mL, 6 h) + ATP (10 mM, 2 h). Human PBMCs: LPS (1 μg/mL, 6 h) + ATP (10 mM, 2 h). BI8622 pre-treatment vs. DMSO control.

Why This Matters

BI8622 is uniquely positioned as the only commercially available HUWE1 inhibitor validated for simultaneous suppression of NLRP3, AIM2, and NLRC4 inflammasomes in both murine and human primary cells—making it the reagent of choice for innate immunity researchers studying HUWE1's role as a convergent regulator of multiple inflammasome pathways, where NLRP3-selective probes would leave AIM2 and NLRC4 responses unaddressed.

• [1] Guo Y, et al. HUWE1 mediates inflammasome activation and promotes host defense against bacterial infection. J Clin Invest. 2020 Dec 1;130(12):6301–6316. Figure 3: BI8622 reduces NLRP3, AIM2, and NLRC4 inflammasome activation. View Source
• [2] Patent CN111346093A / WO2020169033A1. New application of HUWE1 inhibitor BI8622 for inhibiting inflammasome activation. Describes BI8622-mediated suppression of caspase-1 activation and IL-1β in BMDMs, THP-1, and PBMCs. View Source

Synergy with Carfilzomib & Lenalidomide in Myeloma

In MM.1S multiple myeloma cells, BI8622 (7.5 or 15 μM) combined with carfilzomib (2.5 or 5 nM) for 24 hours or with lenalidomide (1 or 10 μM) for 72 hours produced synergistic anti-proliferative effects, as quantified by combination index (CI) values <1 [1]. Both BI8622 and BI8626 (tested at identical concentrations of 7.5 or 15 μM) significantly reduced the growth of MM cell lines, including dexamethasone-resistant (MM.1R) and bortezomib-resistant (ANBL6.BR) models, as well as patient-derived MM cells, with IC₅₀ values in the range of 9–20 μM, without significantly affecting normal bone marrow stromal cells—suggesting a favorable therapeutic index [1]. BI8622 treatment (15 μM) also reduced MYC protein expression in MM.1S cells, and the combination with lenalidomide further suppressed MYC levels compared to either agent alone [1].

Myeloma Drug Synergy

Context-dependent

Reported synergy with carfilzomib and lenalidomideMM.1S and JJN3 multiple myeloma cell lines

Supports combination-screening model-response context; CI values require source verification

Data completeness to verify; shHUWE1 epistasis reported

Evidence Dimension	Synergistic anti-myeloma activity with standard-of-care agents
Target Compound Data	BI8622 (7.5–15 μM) + carfilzomib: CI <1 (synergy). BI8622 + lenalidomide: CI <1 (synergy). IC₅₀ range in MM cell lines: 9–20 μM. MYC protein reduction at 15 μM.
Comparator Or Baseline	BI8626 (7.5–15 μM): also synergistic with carfilzomib and lenalidomide (CI <1). shHUWE1 (doxycycline-inducible): also synergized with both agents, confirming on-target synergy mechanism.
Quantified Difference	Combination index (CI) <1 for both BI8622 and BI8626 with both carfilzomib and lenalidomide (n = 3 independent experiments). Statistical significance determined by paired t-tests: *p ≤ 0.05, ***p ≤ 0.001.
Conditions	MM.1S and JJN3 multiple myeloma cell lines; carfilzomib 2.5–5 nM, 24 h; lenalidomide 1–10 μM, 72 h; viability assay; n = 3

Why This Matters

For translational myeloma research, BI8622's demonstrated synergy with both proteasome inhibitors and IMiDs—inclusive of drug-resistant models—makes it a strategically valuable tool compound for preclinical combination studies, where genetic validation (shHUWE1 epistasis) confirms that the synergy is driven by HUWE1 inhibition rather than off-target pharmacology.

• [1] Crawford LJ, Campbell DC, Morgan JJ, Lawson MA, Down JM, Chauhan D, et al. The E3 ligase HUWE1 inhibition as a therapeutic strategy to target MYC in multiple myeloma. Oncogene. 2020 Jul;39(27):5001–5014. Figure 5: BI8622/BI8626 synergy with carfilzomib and lenalidomide. View Source

BI8622 Application Scenarios

MYC Dependency in Colorectal Cancer

BI8622 is the tool compound of choice for dissecting HUWE1-dependent MYC transcriptional programs in colorectal cancer. Its demonstrated ability to repress MYC-activated gene sets in Ls174T, HCT116, HT29, and SW480 colon carcinoma cells—while sparing normal colonic epithelial cells and stem cells—enables researchers to study tumor-cell-autonomous MYC addiction [1]. The compound's on-target mechanism is validated by shRNA epistasis: BI8622 effects on MYC target genes are abolished in HUWE1-depleted cells [1]. Procurement guidance: For CRC MYC studies, order BI8622 at ≥98% HPLC purity and use at 10–20 μM for gene expression and ChIP-seq experiments, or 8.4 μM for colony formation assays [1].

Multiple Myeloma Combination Therapy Screening

BI8622 is validated for combination studies with proteasome inhibitors (carfilzomib) and immunomodulatory drugs (lenalidomide) in multiple myeloma models, with CI values confirming synergy (CI <1) [1]. The compound is effective in drug-resistant MM lines (MM.1R, ANBL6.BR) and patient-derived MM cells with IC₅₀ values of 9–20 μM [1]. Procurement guidance: For MM combination screens, procure BI8622 and use at 7.5–15 μM for 24–72 h viability assays; include HUWE1 shRNA or CRISPR controls to confirm on-target synergy [1].

Pan-Inflammasome Activation Studies

BI8622 uniquely enables simultaneous pharmacological inhibition of NLRP3, AIM2, and NLRC4 inflammasome pathways in both murine BMDMs and human THP-1/PBMC systems, without suppressing TNF or IL-6 production [1]. This distinguishes BI8622 from NLRP3-selective agents (e.g., MCC950) and makes it the preferred reagent for studies of HUWE1 as a convergent inflammasome regulator . Procurement guidance: For inflammasome studies, use BI8622 as a pre-treatment prior to LPS priming and inflammasome-specific stimuli (ATP, dsDNA, bacterial infection); confirm caspase-1 p20 and IL-1β readouts [1].

DNA Damage Response & Cisplatin AKI Models

BI8622 protects against cisplatin-induced acute kidney injury (AKI) by inhibiting HUWE1-mediated ubiquitination and degradation of the DNA repair enzyme MUTYH, thereby ameliorating DNA damage in both nuclear and mitochondrial compartments [1]. In murine models, intraperitoneal BI8622 administration significantly reduced BUN and serum creatinine levels following cisplatin challenge [1]. Procurement guidance: For in vivo AKI studies, ensure compound solubility in appropriate vehicle; validate target engagement by monitoring MUTYH protein accumulation and DNA damage markers (γH2AX) in kidney tissue [1].

Application

Selection Property

Validation Focus

Colorectal cancer MYC transcriptional studies

HUWE1-dependent MYC target gene profiling

shRNA epistasis and tumor-cell-selective response confirmation

Multiple myeloma combination screening

Proteasome inhibitor/IMiD combination context

Combination index and target-engagement readouts

Pan-inflammasome signaling studies

NLRP3/AIM2/NLRC4 pathway context

Caspase-1 p20 and IL-1β release endpoints

DNA damage response and MUTYH studies

MUTYH stabilization and DNA repair context

γH2AX and renal function marker monitoring

• [1] Multiple primary sources as cited in Section 3 Evidence Items: Peter S et al. EMBO Mol Med 2014; Crawford LJ et al. Oncogene 2020; Guo Y et al. J Clin Invest 2020; HUWE1-MUTYH AKI study (PMC 2025); patent CN111346093A. View Source